Potassium

• IUPAC Name: potassium
• InChI: InChI=1S/K
• InChI Key: ZLMJMSJWJFRBEC-UHFFFAOYSA-N
• Canonical SMILES: [K]
• Molecular Formula: K
• DSSTOX Substance ID: DTXSID9049748
• Molecular Weight: 39.0983 g/mol
• Physical Description: Potassium is a soft silvery metal though normally grayish white due to oxidation., Liquid; Other Solid, Silver-white solid; [CHRIS], WHITE-TO-GREY LUMPS.
• Boiling Point: 1425 °F at 760 mmHg (USCG, 1999), 759 °C, 765.5 °C
• Flash Point: Not Applicable. Combustible solid. (USCG, 1999)
• Solubility: Soluble in liquid ammonia, ethylenediamine, aniline; soluble in several metals; forms liquid alloys with other alkali metals, SOL IN ACID, MERCURY, Solubility in water: reaction
• Density: 0.86 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.862 at 20 °C, 0.856 g/cm³
• Vapor Density: 1.4 (Air = 1)
• Vapor Pressure: 8 mm Hg at 432 °C, Vapor pressure at 20 °C: negligible
• Mechanism of Action: Potassium ion is the primary intracellular cation found in virtually all body tissues. The total amount of body potassium in adults is estimated at 45 millimole (mmol)/kg body weight (about 140 g for an adult weighing 175 pounds; 1 mmol = 1 milliequivalent or 39.1 mg of potassium). Potassium mainly stays in cells, and a small amount can be found in the extracellular fluid. The amount of potassium that stays in the cell (intracellular) is 30 times that of extracellular concentration, creating a transmembrane gradient, regulated by the sodium-potassium (Na+/K+) ATPase transporter. This is an important gradient for nerve conduction, muscle contractions, and renal function. Vomiting, diarrhea, renal disease, medications, and other conditions that alter potassium excretion or shift it inside or outside of cells. In healthy patients individuals with normal renal function, markedly high or low potassium levels are rare. **Effect on blood pressure** Potassium decreases reduces intravascular volume, by reducing sodium reabsorption through an increase in urinary sodium excretion. This short-term effect, however, does not explain the long-term effects of potassium on blood pressure. Increased plasma potassium levels that occur through intake are associated with vasodilation occurring via stimulation of the sodium-potassium adenosine triphosphatase pump (Na+/-K+ATPase) and opening of potassium channels of the sodium-potassium adenosine triphosphatase pump. Other possible mechanisms of action for potassium may include alterations in barroreflex sensitivity and hormone sensitivity in vascular smooth muscle and cells of the sympathetic nervous system. **Effect on electrolyte balance and body systems** The potassium gradient across the membrane of a cell regulates cell membrane potential, maintained predominantly by the sodium-potassium (Na+/-K+ ATPase pump). Transmembrane electro-chemical gradients encourage diffusion of Na+ extracellularly and K+ intracellularly. Potassium supplementation prevents hypokalemia to maintain this balance and is often used in an oral solution or injection form in the clinical setting, preventing harmful effects such as arrhythmias, abnormal muscle function, and neurological disturbances. When activated, the Na+/-K+ ATPase pump exchanges two extracellular K+ ions for three intracellular sodium (Na+) ions, impacting membrane potential via either excitation or inhibition. This is especially important in the homeostasis of the nervous system, kidney, and cardiac muscle tissue. The body and cell distributions of potassium in normal conditions are known as internal and external balance, respectively. Reduced serum potassium (or imbalance) increases the risk of ventricular arrhythmia, heart failure and left ventricular hypertrophy (LVH).
• Impurities: Impurities: oxygen, carbon, hydrogen, alkali metals, aluminum, calcium, copper, boron and silicon, along with iron, nickel and chromium which are leached from container materials, High purity potassium /potentially/ has the following impurities: <30 ppm O2, <100 ppm transition metals and <50 ppm other alkali metals
• Color/Form: Soft, silvery-white metal; body centered cubic structure
• CAS RN: 7440-09-7
• Melting Point: 145 °F (USCG, 1999), 63.5 °C, 63.2 °C

Description

Potassium is a chemical element with the symbol K (from Neo-Latin kalium) and atomic number 19. It is a silvery-white metal that is soft enough to be cut with a knife. This compound is highly reactive, especially in water, and is an essential nutrient for both plants and animals. It plays a crucial role in various physiological processes, including nerve function, muscle contraction, and fluid balance .

Scientific Research Applications

Potassium has numerous applications in scientific research:

Chemistry: this compound is used as a reducing agent and in the synthesis of various this compound compounds.

Biology: this compound ions play a vital role in cellular functions, including maintaining the membrane potential and regulating enzyme activity.

Medicine: this compound supplements are used to treat hypokalemia (low this compound levels). This compound compounds are also used in pharmaceuticals.

Industry: This compound compounds, such as this compound nitrate (KNO3), are used in fertilizers, explosives, and fireworks

Mechanism of Action

Potassium exerts its effects primarily through its role as an essential intracellular cation. It is involved in maintaining the electrical potential across cell membranes, which is crucial for nerve impulse transmission and muscle contraction. This compound channels and transporters regulate the movement of this compound ions across cell membranes, ensuring proper cellular function .

Safety and Hazards

Potassium can affect you when breathed in. This compound fumes can severely irritate the skin and eyes. Contact with solid this compound can cause severe burns. Exposure to this compound fumes can irritate the nose, throat and lungs with sneezing and coughing. Prolonged exposure to this compound fumes can cause sores of the inner nose. This compound can ignite in moist air or because of friction or static sparks. It is highly corrosive to eyes, skin and mucous membranes.

Future Directions

Future research on potassium will focus on strengthening methods to measure this compound and sodium intake. This compound solubilizing microorganisms (KSMs) are able to release K from soil/minerals into plant available forms and could be a sustainable option. The possibilities to use the KSMs as efficient biofertilizers for the improvement of crop production is increasingly highlighted by researchers.

Biochemical Analysis

Biochemical Properties

Potassium is involved in numerous biochemical reactions, primarily through its role in maintaining the resting membrane potential of cells. This is achieved by the sodium-potassium pump (Na⁺/K⁺-ATPase), which actively transports this compound ions into cells while expelling sodium ions. This pump is essential for maintaining the electrochemical gradient across the cell membrane, which is critical for nerve impulse transmission and muscle contraction .

This compound interacts with various enzymes and proteins, including the Na⁺/K⁺-ATPase, which is responsible for maintaining the intracellular concentration of this compound. Additionally, this compound ions are cofactors for several enzymes involved in carbohydrate metabolism, such as pyruvate kinase, which catalyzes the final step of glycolysis .

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. In neurons, this compound is essential for the propagation of action potentials, which are necessary for nerve signal transmission. In muscle cells, this compound is crucial for muscle contraction and relaxation. This compound also plays a role in regulating the osmotic balance and volume of cells .

This compound affects cell signaling pathways by modulating the activity of ion channels and receptors. For example, this compound channels are involved in regulating the membrane potential and excitability of cells. Changes in this compound levels can influence the activity of these channels, thereby affecting cell function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. The Na⁺/K⁺-ATPase pump is a primary mechanism by which this compound maintains the electrochemical gradient across the cell membrane. This pump uses energy from ATP hydrolysis to transport this compound ions into cells and sodium ions out of cells .

This compound also interacts with ion channels, such as voltage-gated this compound channels, which open or close in response to changes in membrane potential. These channels play a crucial role in regulating the excitability of neurons and muscle cells. Additionally, this compound ions can modulate the activity of enzymes and proteins by acting as cofactors or by influencing their conformation .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. This compound is generally stable under physiological conditions, but its concentration can be affected by factors such as temperature and pH. Long-term studies have shown that this compound levels can influence cellular function over extended periods, with changes in this compound concentration affecting cell viability and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At physiological levels, this compound is essential for normal cellular function. At high doses, this compound can be toxic and cause adverse effects such as hyperkalemia, which can lead to cardiac arrhythmias and muscle weakness. Threshold effects have been observed, with toxic effects occurring at this compound levels above the normal physiological range .

Metabolic Pathways

This compound is involved in several metabolic pathways, including those related to carbohydrate metabolism. It acts as a cofactor for enzymes such as pyruvate kinase, which is involved in glycolysis. This compound also influences metabolic flux by regulating the activity of enzymes and transporters involved in nutrient uptake and utilization .

Transport and Distribution

This compound is transported and distributed within cells and tissues through various mechanisms. The Na⁺/K⁺-ATPase pump is the primary transporter responsible for maintaining the intracellular concentration of this compound. This compound is also transported through ion channels and transporters, which regulate its distribution within cells and tissues .

Subcellular Localization

This compound is primarily localized in the cytoplasm of cells, where it plays a crucial role in maintaining the resting membrane potential and cellular function. This compound ions are also found in organelles such as mitochondria, where they influence mitochondrial function and energy production. The localization of this compound within cells is regulated by various transporters and channels, which ensure its proper distribution and function .

Preparation Methods

Synthetic Routes and Reaction Conditions

Potassium can be prepared through several methods. One common laboratory method involves the reduction of this compound chloride (KCl) with sodium (Na) at high temperatures. The reaction is as follows:

$$\text{Na} + \text{KCl} \rightarrow \text{K} + \text{NaCl}$$Na+KCl→K+NaCl

This reaction is carried out at around 870°C (1600°F) in a packed distillation column, where molten this compound chloride is continuously fed, and sodium vapor is passed through the column .

Industrial Production Methods

Industrial production of this compound typically involves the electrolysis of this compound chloride. due to the high melting point of this compound chloride, this method is not commercially viable. Instead, this compound is often produced by the reduction of this compound chloride with sodium in a distillation column, as mentioned above .

Chemical Reactions Analysis

Types of Reactions

Potassium undergoes various types of chemical reactions, including:

Oxidation: this compound reacts with oxygen to form this compound oxide (K2O), this compound peroxide (K2O2), and this compound superoxide (KO2).

Reduction: this compound can act as a reducing agent in various chemical reactions.

Substitution: This compound can replace other metals in compounds due to its high reactivity

Common Reagents and Conditions

Water: this compound reacts violently with water to produce this compound hydroxide (KOH) and hydrogen gas (H2).

$$\text{2K} + \text{2H2O} \rightarrow \text{2KOH} + \text{H2}$$2K+2H2O→2KOH+H2

Oxygen: this compound reacts with oxygen to form this compound oxides.

$$\text{4K} + \text{O2} \rightarrow \text{2K2O}$$4K+O2→2K2O

Major Products

This compound Hydroxide (KOH): Used in various industrial applications, including soap making and as a chemical reagent.

This compound Oxides (K2O, K2O2, KO2): Used in respiratory equipment to generate oxygen and absorb carbon dioxide

Comparison with Similar Compounds

Potassium is similar to other alkali metals, such as sodium (Na), lithium (Li), rubidium (Rb), and cesium (Cs). this compound is more reactive than sodium and lithium but less reactive than rubidium and cesium. This compound’s unique properties, such as its lower melting point and higher reactivity, make it distinct among the alkali metals .

List of Similar Compounds

• Sodium (Na)
• Lithium (Li)
• Rubidium (Rb)
• Cesium (Cs)

This compound’s reactivity and essential role in biological systems highlight its importance and uniqueness among the alkali metals.

Synthesis routes and methods I

Procedure details

A reactor was charged with 30 ml of THF, 0.13 g of 3, 3-diethoxypropanol and 2 ml solution of potassium naphthalene dissolved in tetrahydrofuran in a concentration of 0.5 mol/L-tetrahydrofuran, and the resulting mixture was stirred for three minutes in an argon atmosphere, and, thus, there was formed a potassium derivative (potassium 3, 3-diethoxypropanoxide) of 3, 3-diethoxypropanol.

Synthesis routes and methods II

Procedure details

THF 20 ml, 3, 3-diethoxypropanol 0.15 g, and a potassium naphthalene 0.5 mol/L-tetrahydrofuran solution 2 ml was added to the reaction container and agitated for 3 minutes in an argon atmosphere; a potassium compound of 3, 3-diethoxypropanol (potassium 3, 3-diethoxypropanoxide) was produced.

Synthesis routes and methods III

Procedure details

Q & A

Q1: How does potassium contribute to cardiovascular health?

A1: this compound plays a crucial role in maintaining healthy blood pressure. [] Studies show that higher dietary this compound intake can counteract the harmful effects of high salt intake, which is known to induce hypertension and cardiovascular damage. [] This protective effect is attributed to several factors, including inhibition of sympathetic nerve activity, suppression of salt-induced insulin resistance, and a reduction in reactive oxygen species (ROS) production. []

Q2: Can this compound supplementation benefit individuals with salt-sensitive hypertension?

A2: Yes, this compound supplementation has shown promise in protecting against cardiovascular damage in individuals with salt-sensitive hypertension. [] Studies using animal models have demonstrated that this compound supplementation inhibits salt-induced cardiac diastolic dysfunction and vascular neointima formation by reducing regional ROS overproduction. []

Q3: What is the relationship between this compound levels and stroke risk?

A3: Research suggests that low this compound levels may be associated with an increased risk of stroke. [, ] A study found that participants on diuretics, which can lower this compound levels, had a 2.5 times higher risk of stroke if their serum this compound level was below 4.1 mEq/L. [, ]

Q4: How does this compound interact with the sodium-potassium pump in cells?

A4: The sodium-potassium pump (Na+,K+-ATPase) is a crucial enzyme that maintains intracellular sodium and this compound homeostasis. [] Studies on colon cancer models have shown that during cancer development, the activity of this pump can be inhibited, leading to altered intracellular sodium and this compound levels. [] This disruption in ion transport may contribute to the uncontrolled growth and proliferation of cancer cells. []

Q5: Can electrolyte imbalances in the eye affect cataract development?

A5: Electrolyte balance is crucial for eye health, and changes in electrolyte concentrations in the aqueous humor, the fluid nourishing the lens, can impact cataract development. [] Research suggests that there may be a correlation between serum this compound levels and aqueous humor this compound levels in patients with senile cataracts. [] Further research is needed to fully understand the relationship between electrolyte imbalances and cataract formation. []

Q6: How does this compound affect muscle fatigue and recovery?

A6: this compound channels, particularly ATP-sensitive this compound channels, play a role in muscle fatigue. These channels become activated during fatigue and are believed to contribute to the decrease in force production by shortening action potential duration and increasing this compound efflux. [] Interestingly, blocking these channels during fatigue, while prolonging action potential duration, doesn't seem to affect the rate of fatigue development. [] This suggests a potential myoprotective role of these channels. [] Further research is needed to fully understand the complex interplay of this compound channels in muscle fatigue. []

Q7: How does estradiol feedback impact this compound currents in gonadotropin-releasing hormone (GnRH) neurons?

A7: Estradiol, a key hormone in the female reproductive system, can influence the activity of GnRH neurons, which are central to regulating reproductive function. [] Studies show that estradiol feedback can alter this compound currents in GnRH neurons, affecting their excitability and responsiveness to synaptic inputs. [] These findings highlight the complex interplay between hormones and ion channels in regulating neuronal function. []

Q8: What is the molecular formula and weight of this compound?

A8: this compound is a chemical element, not a compound. Its chemical symbol is K, and its atomic number is 19. It has an atomic mass of 39.0983 u.

Q9: How is this compound chloride (KCl) produced from carnallite?

A9: this compound chloride can be produced from carnallite, a this compound-containing mineral, through a process involving cleaning solution decomposition. [] This method involves several steps, including dispersing carnallite in a cleaning solution, decomposition with water, dehydration, and separation to obtain crude this compound chloride. [] The cleaning solution is then reused for further decomposition, making the process environmentally friendly. []

Q10: What is the role of this compound in the oxidation of graphite?

A10: this compound acts as a promoter in the oxidation of graphite, significantly increasing the otherwise low sticking coefficient of oxygen on the graphite surface. [] Theoretical studies suggest that this promotional effect is due to the formation of this compound-oxygen (K-O) complexes on the surface, which facilitate the chemisorption and dissociation of oxygen molecules. []

Q11: How is this compound extracted from glauconitic sandstone?

A11: this compound can be extracted from glauconitic sandstone, a this compound-bearing sedimentary rock, using a high-temperature fuming process. [] This method involves heating the sandstone with calcium chloride and calcium carbonate at temperatures between 1200°C and 1300°C. [] The this compound is then recovered as this compound chloride after condensation of the fume. []

Q12: Can Aspergillus niger fungi be used to release this compound from minerals?

A12: Yes, the fungus Aspergillus niger exhibits the ability to release this compound from this compound-bearing minerals. [] Studies have shown that this process is more efficient in dynamic liquid cultures compared to static cultures, highlighting the importance of fungal growth and metabolite production in mineral weathering. []

Q13: How does the this compound concentration in growth media affect bacterial populations?

A13: The this compound ion concentration in growth media plays a crucial role in the growth of bacteria like Bact. lactis aerogenes. [, ] As this compound concentration decreases, the total bacterial population also declines, tending towards zero at very low concentrations. [, ] Adding this compound to the media leads to a near-linear increase in bacterial populations. [, ] This highlights this compound's vital role as an enzyme activator in bacterial metabolism. [, ]

Q14: What are the potential applications of humic acid-potassium fertilizers in agriculture?

A14: Humic acid combined with this compound in fertilizers can significantly enhance soil fertility and crop yield. [] Studies on sweet potato production show that applying activated humic acid-nitrogen, phosphorus, and this compound compound fertilizers (HA-NPK) leads to increased plant biomass, storage root yield, soil nutrient content, and soil enzyme activity compared to standard fertilizers. []

Q15: Can this compound citrate be used as a substitute for sodium bicarbonate and this compound chloride in oral rehydration solutions?

A15: Yes, this compound citrate has shown promise as a potential replacement for sodium bicarbonate and this compound chloride in oral rehydration solutions, particularly for treating children with diarrheal dehydration and acidosis. [] Studies have shown that this compound citrate is safe and effective in correcting both dehydration and hypokalaemia (low this compound levels). []

Q16: How are this compound levels in the vitreous humor used to estimate the postmortem interval?

A16: After death, this compound levels in the vitreous humor, a gel-like fluid in the eye, rise proportionally with time. [] This predictable change makes vitreous this compound a valuable marker for estimating the postmortem interval in forensic investigations. []

Q17: What are the safety concerns regarding hyperkalemia associated with angiotensin-converting enzyme inhibitors (ACEi) and angiotensin receptor blockers (ARB)?

A17: ACEi and ARB are commonly prescribed medications for various cardiovascular conditions, but they can sometimes lead to hyperkalemia (high this compound levels), particularly in patients with kidney problems. [] This is because these drugs affect the renin-angiotensin-aldosterone system, which plays a key role in regulating this compound levels in the body. []